Cas no 1796933-25-9 (1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine)

• Product Name: 1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine
• CAS No: 1796933-25-9
• MF: C₁₉H₂₅N₃O₄S
• MW: 391.484503507614
• CID: 2253714
• Update Time: 2025-05-19

1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine
• Z1168418507
• tert-butyl 4-(isoquinoline-5-sulfonyl)-3-methylpiperazine-1-carboxylate

• Inchi： 1S/C19H25N3O4S/c1-14-13-21(18(23)26-19(2,3)4)10-11-22(14)27(24,25)17-7-5-6-15-12-20-9-8-16(15)17/h5-9,12,14H,10-11,13H2,1-4H3
• InChI Key： ZYSUPDFXPOJRSC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(N1CCN(C(=O)OC(C)(C)C)CC1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 640
• Topological Polar Surface Area: 88.2

Additional information on 1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine

Comprehensive Overview of 1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine (CAS No. 1796933-25-9)

1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine (CAS No. 1796933-25-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both isoquinoline and piperazine moieties in its structure makes it a valuable intermediate for designing novel therapeutic agents.

The compound's unique structure, featuring a tert-butyloxycarbonyl (Boc) protecting group, enhances its stability during synthetic processes, making it a preferred choice for peptide coupling and other sensitive reactions. Researchers often employ 1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine in the development of kinase inhibitors, as the isoquinolinesulfonyl group can interact with ATP-binding sites in enzymes. This property has garnered significant attention in the field of cancer research and signal transduction modulation.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 1796933-25-9 has surged due to advancements in targeted drug delivery and personalized medicine. The compound's compatibility with modern green chemistry principles, such as reduced solvent usage and lower energy consumption, aligns with the growing emphasis on sustainable pharmaceutical manufacturing. Additionally, its role in proteomics and bioconjugation techniques has made it a subject of interest in biomarker discovery and diagnostic applications.

From a synthetic perspective, 1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine offers versatility in multi-step organic synthesis. The Boc group can be selectively deprotected under mild acidic conditions, allowing for further functionalization without compromising the integrity of other sensitive groups. This feature is particularly valuable in the synthesis of heterocyclic compounds and peptidomimetics, which are pivotal in modern medicinal chemistry.

The compound's physicochemical properties, including its solubility profile and thermal stability, have been extensively characterized to ensure reproducibility in research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and identity of CAS No. 1796933-25-9. These quality control measures are critical for meeting the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical production.

Emerging trends in AI-driven drug discovery have further highlighted the importance of compounds like 1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine. Computational models often use such building blocks to predict novel drug candidates with enhanced efficacy and reduced side effects. The compound's structural features are frequently explored in molecular docking studies and virtual screening campaigns, making it a cornerstone in rational drug design.

In conclusion, 1-(5-Isoquinolinesulfonyl)-4-tert-butyloxycarbonyl-2-methylpiperazine (CAS No. 1796933-25-9) represents a critical tool in contemporary chemical and pharmaceutical research. Its multifaceted applications, from kinase inhibitor development to bioconjugation strategies, underscore its relevance in addressing current challenges in healthcare and biotechnology. As the scientific community continues to explore innovative therapeutic approaches, this compound is poised to remain at the forefront of cutting-edge research and industrial applications.